Cas no 412950-51-7 (Benzenemethanethiol, 2,3-difluoro- (9CI))

Benzenemethanethiol, 2,3-difluoro- (9CI) structure

412950-51-7 structure

Product Name:Benzenemethanethiol, 2,3-difluoro- (9CI)

CAS No:412950-51-7

MF:C₇H₆F₂S

MW:160.184347629547

CID:877029

PubChem ID:2761424

Update Time:2025-04-19

Benzenemethanethiol, 2,3-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzenemethanethiol, 2,3-difluoro- (9CI)
- (2,3-difluorophenyl)methanethiol
- Inchi： 1S/C7H6F2S/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4H2
- InChI Key： OVYDGOGMPFJFTL-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C=1F)F

Computed Properties

Exact Mass: 160.01582769g/mol
Monoisotopic Mass: 160.01582769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 1Å²

Benzenemethanethiol, 2,3-difluoro- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-386237-0.05g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	0.05g	$84.0	2024-06-05
Enamine	EN300-386237-0.1g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	0.1g	$124.0	2024-06-05
Enamine	EN300-386237-0.25g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	0.25g	$178.0	2024-06-05
Enamine	EN300-386237-0.5g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	0.5g	$331.0	2024-06-05
Enamine	EN300-386237-1.0g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	1.0g	$442.0	2024-06-05
Enamine	EN300-386237-2.5g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	2.5g	$867.0	2024-06-05
Enamine	EN300-386237-5.0g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	5.0g	$1280.0	2024-06-05
Enamine	EN300-386237-10.0g	(2,3-difluorophenyl)methanethiol	412950-51-7	95%	10.0g	$1900.0	2024-06-05
1PlusChem	1P00CPI9-50mg	Benzenemethanethiol, 2,3-difluoro- (9CI)	412950-51-7	95%	50mg	$161.00	2024-05-02
1PlusChem	1P00CPI9-100mg	Benzenemethanethiol, 2,3-difluoro- (9CI)	412950-51-7	95%	100mg	$209.00	2024-05-02

Benzenemethanethiol, 2,3-difluoro- (9CI) Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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